Cas no 1805328-84-0 (Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate
• CAS No: 1805328-84-0
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916331
• Update Time: 2025-06-08

Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate
• Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H8F2N2O3/c1-15-8(14)3-2-4(13)5(6(9)10)12-7(3)11/h2,6,13H,1H3,(H2,11,12)
• InChI Key： QLUDILHXWUDBKS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)OC)=C(N)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 85.4

Additional information on Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1805328-84-0): An Overview

Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1805328-84-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and features unique functional groups that contribute to its potential therapeutic applications. The presence of a difluoromethyl group and a hydroxyl group, along with the amino and carboxylate functionalities, makes it a versatile molecule with diverse biological activities.

The chemical structure of Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate is characterized by a pyridine ring substituted with specific functional groups. The difluoromethyl group is known for its ability to modulate the physicochemical properties of molecules, often enhancing their metabolic stability and bioavailability. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets. The amino and carboxylate groups provide additional sites for functionalization and can influence the compound's solubility and binding affinity.

In recent years, significant research has been devoted to exploring the biological activities of compounds similar to Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

The pharmacological profile of Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate has also been investigated in preclinical models. Animal studies have indicated that this compound can effectively reduce inflammation and oxidative stress in various disease models, including arthritis and neurodegenerative disorders. These findings suggest that the compound may have broad therapeutic applications beyond its initial focus areas.

The synthetic route to produce Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate involves several well-established chemical transformations. Typically, the synthesis begins with the formation of a substituted pyridine ring, followed by the introduction of the difluoromethyl, hydroxyl, amino, and carboxylate groups through selective functionalization steps. The choice of reagents and reaction conditions is critical to ensure high yields and purity of the final product.

In addition to its potential therapeutic applications, Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate has been studied for its use as a building block in organic synthesis. Its unique combination of functional groups makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material for the synthesis of novel ligands, catalysts, and materials with tailored properties.

The safety profile of Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate has also been evaluated in various studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, comprehensive safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, Methyl 2-amino-6-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1805328-84-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and antioxidant therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound may pave the way for the development of innovative treatments for various diseases.